Benzyl (2r)-2,4-dimethylpiperazine-1-carboxylate
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Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its appearance and odor .
Synthesis Analysis
The synthesis of a compound refers to the process of creating it from simpler reagents. The synthesis analysis would involve a detailed examination of the reaction conditions, reagents, and steps involved in the synthesis .Molecular Structure Analysis
This involves understanding the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. This includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, and reactivity of the compound .Scientific Research Applications
Cocrystallization and Supramolecular Architectures
Benzyl (2R)-2,4-dimethylpiperazine-1-carboxylate and similar compounds have been studied for their ability to form cocrystals with other substances like 5-sulfosalicylic acid. These studies explore the impact of hydrogen-bonding on the supramolecular architectures of the resulting cocrystals. Such research contributes to the field of crystal engineering and host-guest chemistry, offering insights into the design of materials with desired physical and chemical properties (Wang et al., 2011).
Pharmaceutical Applications
This compound derivatives have been identified as potential CCR1 antagonists, showing promise in the treatment of inflammatory diseases. The research into these derivatives highlights their receptor affinity and pharmacokinetic properties, which could lead to new therapeutic agents (Norman, 2006).
Synthetic Chemistry
In synthetic chemistry, the compound and its analogs have been utilized as intermediates in the synthesis of semi-synthetic rifamycins. These studies involve detailed methods for the synthesis and configuration of related compounds, contributing to the development of pharmaceuticals and other chemical entities (Cignarella & Gallo, 1974).
Biocatalysis
Research has also explored the biocatalytic production of pharmaceutical intermediates, like 5-methylpyrazine-2-carboxylic acid, from related compounds. This approach represents an environmentally friendly and efficient method for producing valuable pharmaceutical intermediates, demonstrating the potential of biocatalysis in industrial applications (Gu et al., 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
benzyl (2R)-2,4-dimethylpiperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-12-10-15(2)8-9-16(12)14(17)18-11-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUWACZABYIANHO-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C(=O)OCC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CCN1C(=O)OCC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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